Cas no 1877811-43-2 (Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-)

• Product Name: Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-
• CAS No: 1877811-43-2
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5285105
• Update Time: 2025-07-19

Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-

• Inchi： 1S/C10H21BrO/c1-8(2)9(12-5)6-10(3,4)7-11/h8-9H,6-7H2,1-5H3
• InChI Key： WWBVGDWOOAPBME-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(C)CC(OC)C(C)C

Additional information on Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-

Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl- (CAS No. 1877811-43-2): A Comprehensive Overview

Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl- (CAS No. 1877811-43-2) is a specialized organic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various chemical transformations and applications. The bromo and methoxy substituents on the hexane backbone contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The CAS No. 1877811-43-2 is a unique identifier that ensures precise classification and tracking of this compound in scientific literature and industrial processes. Its molecular structure, featuring a highly branched hydrocarbon chain with specific functional groups, makes it an interesting subject for researchers exploring novel synthetic pathways. The presence of the bromo group provides a reactive site for further functionalization, while the methoxy group introduces polarity and influences solubility characteristics.

In recent years, the demand for high-purity intermediates in pharmaceutical synthesis has led to increased research into compounds like Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-. These intermediates are essential for constructing biologically active molecules with precise three-dimensional structures. The compound's stability under various reaction conditions makes it suitable for use in multi-step syntheses where maintaining structural integrity is critical.

One of the most compelling aspects of Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl- is its utility in cross-coupling reactions. These reactions are fundamental to modern organic synthesis, enabling the formation of carbon-carbon bonds that are essential for constructing complex organic molecules. The bromo moiety serves as an excellent leaving group in such reactions, facilitating the formation of new bonds while maintaining regioselectivity. This property has been leveraged in the development of novel pharmaceuticals where specific stereochemistry is required.

Recent advancements in synthetic methodologies have highlighted the importance of versatile intermediates like Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-. Researchers have demonstrated its effectiveness in constructing heterocyclic compounds, which are prevalent in many bioactive natural products and pharmaceuticals. The ability to introduce both bromo and methoxy functional groups at specific positions on the hydrocarbon chain allows for fine-tuning of reactivity and compatibility with downstream transformations.

The compound's solubility profile also contributes to its appeal in synthetic applications. While it exhibits some solubility in polar solvents due to the presence of the methoxy group, it remains predominantly soluble in non-polar media. This characteristic makes it compatible with a wide range of reaction conditions and allows for its use in both aqueous and organic-based systems. Such flexibility is particularly valuable when scaling up synthetic procedures from laboratory-scale to industrial production.

In the realm of drug discovery, Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl- has been explored as a building block for more complex pharmacophores. Its structural motif is reminiscent of certain natural products known for their biological activity. By modifying or appending additional functional groups to this scaffold, researchers can generate libraries of compounds with tailored properties for biological screening. The precision offered by such intermediates is crucial for identifying lead candidates that exhibit desired pharmacological effects.

The safety profile of Hexane, 1-bromo-4-methoxy-2,2,5-trimethyl-is another factor that contributes to its widespread use in research settings. While handling any chemical requires adherence to proper safety protocols due to potential health hazards associated with exposure or improper storage conditions; this compound does not pose immediate risks under standard laboratory practices when handled responsibly by trained personnel.

Future research directions may focus on developing greener synthetic routes for producing Hexane derivatives while minimizing waste generation through catalytic methods or alternative reaction conditions that reduce reliance on harsh reagents or stoichiometric excesses thereof . Such efforts align with broader trends toward sustainable chemistry practices within academia industry alike .